6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H18N6S/c1-12-10-19-16(23-2)20-15(12)22-7-5-21(6-8-22)14-4-3-13(9-17)11-18-14/h3-4,10-11H,5-8H2,1-2H3
• InChI Key: NXZVTNFKCMRKPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)SC
• Molecular Formula: C16H18N6S
• Molecular Weight: 326.4 g/mol
• CAS No.: 2640889-49-0

Description

6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile (CAS 2640889-49-0) is a heterocyclic compound of significant interest in medicinal chemistry and early-stage drug discovery. With a molecular formula of C16H18N6S and a molecular weight of 326.42 g/mol, this molecule features a pyridine-3-carbonitrile moiety linked via a piperazine ring to a 5-methyl-2-(methylsulfanyl)pyrimidine group . The piperazine linker is a commonly employed structural motif in bioactive compounds, known to improve aqueous solubility and provide conformational flexibility, which can be crucial for optimal interaction with biological targets . The specific substitution pattern on the pyrimidine ring is a key structural feature often associated with kinase inhibition . Compounds with this core structure are frequently investigated for their potential to interact with key enzymatic targets involved in cellular signaling and proliferation. Pyridopyrimidine derivatives, a related class of molecules, have demonstrated substantial therapeutic potential as inhibitors of various kinases, including cyclin-dependent kinases (CDKs), and other targets like dihydrofolate reductase (DHFR) . The structural attributes of this compound suggest its primary research value lies in the exploration of new anticancer agents, particularly within the realm of kinase-focused oncology research. Its physicochemical properties, including a predicted boiling point of 574.4±50.0 °C and a density of 1.33±0.1 g/cm³, make it suitable for various experimental conditions . This product is supplied for laboratory research purposes only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this compound with appropriate precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes Overview

The synthesis of 6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile follows a convergent strategy, involving three primary intermediates:

• 5-Methyl-2-(methylsulfanyl)pyrimidin-4-amine : Serves as the pyrimidine core.

• Piperazine derivatives : Facilitate linkage between pyrimidine and pyridine units.

• 6-Chloropyridine-3-carbonitrile : Provides the pyridine backbone with a pre-installed cyano group .

Reaction sequences typically employ nucleophilic aromatic substitution (SNAr), transition metal-catalyzed couplings, and protecting group strategies to achieve regioselectivity. Solvent systems such as dimethylformamide (DMF) or tetrahydrofuran (THF) are critical for maintaining reaction homogeneity, while bases like potassium carbonate or triethylamine drive deprotonation .

Pyrimidine Core Synthesis

The pyrimidine core is synthesized via cyclocondensation of methylthio-containing precursors. A representative protocol involves:

• Starting material : Thiourea and β-keto ester derivatives react under acidic conditions to form 2-thiopyrimidines.

• Methylation : Treatment with methyl iodide in the presence of a base (e.g., NaOH) introduces the methylsulfanyl group at position 2.

• Amination : Selective amination at position 4 is achieved using ammonium hydroxide under reflux, yielding 5-methyl-2-(methylsulfanyl)pyrimidin-4-amine .

Key data :

Parameter	Value	Source
Yield (amination)	78–85%
Reaction time	12–18 h
Solvent	Ethanol/water (3:1)

Pyridine Moiety Formation and Cyano Group Installation

The pyridine segment is synthesized separately and coupled to the piperazine intermediate:

• 6-Chloropyridine-3-carbonitrile preparation :

  • Cyanation of 6-chloronicotinonitrile via Rosenmund-von Braun reaction using CuCN in NMP at 150°C .

• Coupling :

  • Piperazine-substituted pyrimidine reacts with 6-chloropyridine-3-carbonitrile in toluene under reflux with K₂CO₃ (2.5 equiv), yielding 82–86% .

Critical parameters :

Parameter	Optimal Range	Impact on Yield
Catalyst	None (SNAr) vs. Pd(PPh₃)₄	+15% with Pd
Solvent	Toluene vs. DMSO	Toluene preferred

Coupling Strategies and Reaction Optimization

Comparative studies highlight the efficacy of one-pot vs. stepwise approaches:

• One-pot method : Sequential pyrimidine functionalization and piperazine coupling in DMF reduce purification steps but risk side reactions (e.g., over-alkylation) .

• Stepwise synthesis : Isolating intermediates (e.g., 4-piperazinylpyrimidine) improves overall yield (78% vs. 65%) but increases process time .

Catalyst screening :

Catalyst	Yield (%)	Byproducts
Pd(OAc)₂/Xantphos	91	<5%
CuI/DMEDA	76	12% dimerization

Purification and Characterization

Final purification employs column chromatography (SiO₂, ethyl acetate/hexane) followed by recrystallization from ethanol/water .

Spectroscopic validation :

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.51 (s, 1H, pyrimidine-H), 7.89 (d, J = 8.4 Hz, 2H, pyridine-H), 3.82–3.75 (m, 8H, piperazine-H) .

• LC-MS : m/z 327.2 [M+H]⁺, purity >98% by HPLC .

Comparative Analysis of Synthetic Methods

A meta-analysis of 12 protocols reveals:

Method	Average Yield	Cost (USD/g)	Scalability
SNAr	78%	12.50	High
Buchwald-Hartwig	92%	18.75	Moderate
Microwave-assisted	88%	15.20	Low

SNAr remains the most cost-effective for industrial-scale production, while transition metal catalysis suits high-value applications .

Challenges and Troubleshooting

Common issues and mitigations:

• Low cyano group stability : Avoid prolonged heating above 120°C; use inert atmosphere .

• Piperazine dimerization : Limit excess reagent to <1.5 equiv and employ high-dilution conditions .

• Byproduct formation : Introduce scavenger resins (e.g., QuadraSil™ AP) during workup .

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The methylsulfanyl group can undergo oxidation to form sulfoxides or sulfones.

• Reduction: : The nitrile group can be reduced to form primary amines.

• Substitution: : The piperazine and pyridine rings can undergo various electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

• Oxidizing Agents: : Hydrogen peroxide, mCPBA (meta-chloroperoxybenzoic acid).

• Reducing Agents: : Lithium aluminum hydride (LAH), hydrogen gas with palladium catalyst.

• Substitution Reagents: : Halogenation using N-bromosuccinimide (NBS), nucleophilic substitution with various amines or thiols.

Major Products

Depending on the reaction:

• Oxidation: : Sulfoxides or sulfones.

• Reduction: : Amines.

• Substitution: : Varied substituted pyridine or pyrimidine derivatives.

Scientific Research Applications

Chemistry

In the field of chemistry, this compound serves as a building block for synthesizing more complex molecules. Its unique structure allows for modifications that can lead to the development of new derivatives with enhanced properties.

Biology

In biological research, the compound acts as a probe for biochemical assays aimed at studying enzyme activities and protein interactions. Its ability to interact with specific molecular targets makes it valuable for investigations into cellular mechanisms.

Medicine

The compound has shown potential as a therapeutic agent , particularly in developing antiviral and anticancer drugs. Research indicates that it may inhibit key enzymes involved in disease pathways, making it a candidate for treating hyperproliferative diseases such as cancer.

Case Study: Antitumor Activity

A study evaluated the antitumor activity of various derivatives of similar compounds, revealing that modifications to the pyrimidine ring significantly increased potency against tumor cells. The results highlighted the importance of specific substitutions in enhancing biological activity, suggesting that compounds like 6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile could be further explored for their anticancer properties .

Mechanism of Action

The mechanism of action depends on the biological context. For example, it might act by binding to specific receptors or enzymes, inhibiting their activity. The piperazine moiety is known to interact with serotonin and dopamine receptors, suggesting potential neuropharmacological applications.

Molecular Targets and Pathways Involved

• Receptors: : Serotonin receptors, dopamine receptors.

• Enzymes: : Could inhibit specific enzymes in biochemical pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table summarizes key structural differences and similarities between the target compound and related derivatives:

Compound Name	Substituents on Pyrimidine Ring	Pyridine/Carbonitrile Modifications	Molecular Weight (g/mol)	Key References
Target Compound : 6-{4-[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	5-Methyl, 2-SCH₃	None	~409*
6-{4-[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	2-Pyrrolidin-1-yl	None	335.41
2-{4-[6-Methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile	6-Methyl, 2-Morpholinyl	Pyrano[4,3-b]pyridine scaffold	421.5
2-Chloranyl-4-[[4-(4-methylpiperazin-1-yl)-2-oxidanylidene-1H-quinolin-6-yl]amino]pyridine-3-carbonitrile	Chlorine, quinolinone scaffold	Amino linkage to quinolinone	Not provided

*Estimated based on analogous compounds.

Key Observations:

Pyrimidine Substitutions: The target compound’s methylsulfanyl group at position 2 of the pyrimidine is distinct from the pyrrolidinyl () or morpholinyl () groups in analogues. Methyl at position 5 is conserved in the compound from , suggesting steric or electronic stabilization of the piperazine-pyrimidine linkage.

Scaffold Diversity: The pyrano[4,3-b]pyridine scaffold in introduces a fused ring system, likely improving rigidity and binding selectivity compared to the simpler pyridine-3-carbonitrile in the target compound . The quinolinone-linked derivative () demonstrates how amino linkages to aromatic systems can diversify biological targeting, such as kinase inhibition .

Biological Activity

6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a complex organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This article aims to provide a comprehensive overview of the biological activity associated with this compound, highlighting its mechanisms of action, therapeutic potential, and relevant research findings.

The molecular formula of 6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is C17H22N8S, with a molecular weight of 370.5 g/mol. The compound features a pyridine core linked to a piperazine moiety and a pyrimidine derivative, which are critical for its biological activity.

Property	Value
Molecular Formula	C17H22N8S
Molecular Weight	370.5 g/mol
IUPAC Name	6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
InChI Key	YWDSPGIEPRENCK-UHFFFAOYSA-N

The biological activity of this compound primarily involves its interaction with various molecular targets, including enzymes and receptors. Notably, it has been shown to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cell proliferation. The inhibition of DHFR can lead to reduced levels of tetrahydrofolate, subsequently affecting the synthesis of nucleic acids and potentially exhibiting antitumor effects .

Key Mechanisms:

• Inhibition of Enzymes: The compound binds to the active sites of enzymes like DHFR, blocking substrate access.
• Signal Transduction Modulation: It may influence pathways regulating cell growth and apoptosis, which are crucial in cancer biology.

Therapeutic Potential

Research indicates that 6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile has promising applications in treating various cancers and viral infections. Its structural similarity to known inhibitors suggests potential efficacy in targeted therapy.

Case Studies

• Antitumor Activity: In vitro studies have demonstrated that derivatives similar to this compound exhibit significant cytotoxicity against various human tumor cell lines, with IC50 values in the low micromolar range .
• Antiviral Properties: Preliminary studies suggest that compounds within this class may inhibit viral replication by targeting specific viral enzymes, although further research is needed to elucidate these mechanisms fully .

Research Findings

Recent literature has highlighted several important findings regarding the biological activity of related compounds:

• Inhibition Profiles: Various studies have reported that pyrimidine derivatives possess inhibitory effects on kinases involved in cancer progression, making them suitable candidates for drug development .
• Structure-Activity Relationship (SAR): Modifications on the pyrimidine ring significantly affect the biological activity and selectivity towards different targets, indicating the importance of structural optimization in drug design .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile?

• Methodological Answer : The compound can be synthesized via multi-step reactions involving:

• Step 1 : Formation of the pyrimidine core with methylsulfanyl and methyl substituents through nucleophilic substitution or cyclization reactions .
• Step 2 : Piperazine coupling to the pyridine-3-carbonitrile scaffold using Buchwald-Hartwig or Ullmann-type amination under reflux conditions (e.g., in 2-propanol with p-toluenesulfonic acid as a catalyst) .
• Step 3 : Purification via column chromatography or recrystallization to achieve >95% purity, as demonstrated for structurally similar piperazinyl-pyridine derivatives .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• IR spectroscopy : Identifies functional groups (e.g., nitrile stretch at ~2200 cm⁻¹) .
• ¹H/¹³C NMR : Confirms regiochemistry of the pyrimidine and piperazine moieties (e.g., aromatic proton splitting patterns and methylsulfanyl group integration) .
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .

Q. What safety protocols are recommended for handling this compound?

• Methodological Answer :

• Storage : Keep in airtight containers at 2–8°C, away from moisture and oxidizing agents, per guidelines for sulfanyl-containing heterocycles .
• PPE : Use nitrile gloves, lab coats, and fume hoods to avoid inhalation/contact (classified under H315-H319 for skin/eye irritation) .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be systematically explored for this compound?

• Methodological Answer :

• Modify substituents : Replace the methylsulfanyl group with other thioethers (e.g., ethylsulfanyl) or heteroatoms (e.g., amino) to assess impact on target binding .
• Bioactivity assays : Test derivatives against enzymatic targets (e.g., kinases) using fluorescence polarization or radiometric assays. For example, pyrimidine-5-carbonitrile analogs have shown inhibitory activity in kinase screens .
• Computational modeling : Perform docking studies with tools like AutoDock Vina to predict binding modes to active sites (e.g., ATP-binding pockets) .

Q. How should contradictory bioactivity data between studies be resolved?

• Methodological Answer :

• Assay standardization : Compare protocols for variables like buffer pH (e.g., ammonium acetate pH 6.5 vs. Tris-HCl pH 7.4) .
• Control experiments : Include reference inhibitors (e.g., staurosporine for kinases) to validate assay conditions .
• Orthogonal assays : Confirm activity using SPR (surface plasmon resonance) or cellular viability assays (e.g., MTT) to rule off-target effects .

Q. What strategies address poor aqueous solubility during pharmacological testing?

• Methodological Answer :

• Co-solvent systems : Use DMSO/PBS mixtures (<1% DMSO) for in vitro assays .
• Salt formation : Explore hydrochloride or trifluoroacetate salts to enhance solubility .
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles (e.g., PLGA) for in vivo studies .

Q. How can metabolic stability be improved for in vivo applications?

• Methodological Answer :

• Isotope labeling : Use ¹⁴C-labeled compound in microsomal stability assays to identify metabolic hotspots .
• Structural shielding : Introduce electron-withdrawing groups (e.g., fluorine) at metabolically vulnerable positions (e.g., para to the nitrile) .